Cas no 69956-77-0 (2-(4-{(1E)-2-oxocyclohexylidenemethyl}phenyl)propanoic acid)

• Product Name: 2-(4-{(1E)-2-oxocyclohexylidenemethyl}phenyl)propanoic acid
• CAS No: 69956-77-0
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• MDL: MFCD00870907
• CID: 516125
• PubChem ID: 5282203
• Update Time: 2025-06-15

2-(4-{(1E)-2-oxocyclohexylidenemethyl}phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-4-[(E)-(2-oxocyclohexylidene)methyl]-
• 2-[4-[(E)-(2-oxocyclohexylidene)methyl]phenyl]propanoic acid
• Pelubiprofen
• (±)-(E)-2-[4-(2-Oxocyclohexylidenemethyl)phenyl]propionic acid
• 2-{4-[(E)-(2-oxocyclohexylidene)methyl]phenyl}propanoic acid
• CS-670
• RS-2131
• 2-(4-{(1E)-2-oxocyclohexylidenemethyl}phenyl)propanoic acid
• 2-(4-((2-Oxocyclohexylidene)methyl)phenyl)propionic acid
• GTPL9876
• D01865
• PELUBIPROFEN [JAN]
• EN300-21702735
• Z2583154614
• CHEMBL69308
• Q27251763
• 69956-77-0
• compound 13b [PMID: 6607354]
• CS-0011235
• Tox21_113272
• HY-12383
• CAS-69956-77-0
• UNII-1619C79FVJ
• Pelubiprofen (JAN/INN)
• DTXSID2048795
• 2-Ocmpp
• Benzeneacetic acid, alpha-methyl-4-((2-oxocyclohexylidene)methyl)-
• BENZENEACETIC ACID, .ALPHA.-METHYL-4-((2-OXOCYCLOHEXYLIDENE)METHYL)-, (E)-
• NCGC00183010-01
• AKOS040742383
• SCHEMBL188062
• 1619C79FVJ
• CS 670
• DW330SR
• PELUBIPROFEN [WHO-DD]
• DB12150
• 2-(4-{[(1E)-2-oxocyclohexylidene]methyl}phenyl)propanoic acid
• DW-330SR
• (+-)-p-(((E)-2-Oxocyclohexylidene)methyl)hydratropic acid
• DTXCID2028721
• Pelubiprofen [INN]
• AT41900
• DA-66556

• MDL： MFCD00870907
• Inchi： 1S/C16H18O3/c1-11(16(18)19)13-8-6-12(7-9-13)10-14-4-2-3-5-15(14)17/h6-11H,2-5H2,1H3,(H,18,19)/b14-10+
• InChI Key： AUZUGWXLBGZUPP-GXDHUFHOSA-N
• SMILES： O=C1/C(=C/C2C=CC(=CC=2)C(C(=O)O)C)/CCCC1

Computed Properties

• Exact Mass: 258.12564
• Monoisotopic Mass: 258.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 3

Experimental Properties

• Density: 1.199
• Boiling Point: 457.4°C at 760 mmHg
• Flash Point: 244.5°C
• Refractive Index: 1.604
• PSA: 54.37
• LogP: 3.40120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(4-{(1E)-2-oxocyclohexylidenemethyl}phenyl)propanoic acid

Recent Advances in the Study of 2-(4-{(1E)-2-oxocyclohexylidenemethyl}phenyl)propanoic acid (CAS: 69956-77-0)

The compound 2-(4-{(1E)-2-oxocyclohexylidenemethyl}phenyl)propanoic acid (CAS: 69956-77-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylidene and phenylpropanoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(4-{(1E)-2-oxocyclohexylidenemethyl}phenyl)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a palladium-catalyzed cross-coupling reaction. This advancement not only improves the scalability of production but also enhances the purity of the final product, which is critical for pharmaceutical applications.

Pharmacological investigations have revealed that 2-(4-{(1E)-2-oxocyclohexylidenemethyl}phenyl)propanoic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that the compound selectively inhibits cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This selectivity suggests a reduced risk of gastrointestinal side effects compared to non-selective COX inhibitors, making it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis.

Further research has explored the compound's potential in oncology. A 2024 study in Cancer Research highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase pathways. These findings open new avenues for the development of targeted cancer therapies.

In addition to its therapeutic potential, recent studies have also investigated the pharmacokinetic profile of 2-(4-{(1E)-2-oxocyclohexylidenemethyl}phenyl)propanoic acid. Research published in Drug Metabolism and Disposition (2023) reported favorable absorption and distribution characteristics, with moderate plasma protein binding and good bioavailability. However, further studies are needed to fully understand its metabolic pathways and potential drug-drug interactions.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-{(1E)-2-oxocyclohexylidenemethyl}phenyl)propanoic acid. Current research is focusing on improving its solubility and stability, as well as exploring novel formulation strategies to enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development as a potential drug candidate.

In conclusion, recent studies on 2-(4-{(1E)-2-oxocyclohexylidenemethyl}phenyl)propanoic acid (CAS: 69956-77-0) have significantly advanced our understanding of its chemical properties and therapeutic potential. While further research is needed to address remaining challenges, the compound represents a promising lead molecule for the development of novel anti-inflammatory and anticancer agents. Continued investigation into its mechanisms of action and optimization of its pharmacological profile will be crucial for its successful translation into clinical applications.